Cas no 191014-55-8 (4-Fluoro-2-methoxybenzonitrile)

4-Fluoro-2-methoxybenzonitrile structure
191014-55-8 structure
Product Name:4-Fluoro-2-methoxybenzonitrile
CAS No:191014-55-8
MF:C8H6FNO
MW:151.137745380402
MDL:MFCD04116335
CID:66404
PubChem ID:2783329
Update Time:2025-09-23

4-Fluoro-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-2-methoxybenzonitrile
    • BUTTPARK 80\07-22
    • Benzonitrile, 4-fluoro-2-methoxy- (9CI)
    • 2-cyano-5-fluoroanisole
    • 2-methoxy-4-fluorobenzonitrile
    • 4-fluoro-2-methoxybenzenecarbonitrile
    • 4-Fluoro-2-methoxy-benzonitrile
    • 4-Fluoro-o-anisonitrile, 2-Cyano-5-fluoroanisole
    • Benzonitrile, 4-fluoro-2-methoxy-
    • PubChem4786
    • KSC494I6T
    • 4Fluoro-2-methoxy-benzonitrile
    • HGBKZVIQHCUHRI-UHFFFAOYSA-N
    • STL554517
    • FCH918990
    • CK1051
    • PC1109
    • CF-
    • Z1201622932
    • A20960
    • CS-W014294
    • SCHEMBL551293
    • FS-1328
    • AM61392
    • DTXSID90382584
    • MFCD04116335
    • FT-0600851
    • SY022697
    • AKOS005255777
    • 4-Fluoro-o-anisonitrile
    • 191014-55-8
    • EN300-201539
    • AC-4077
    • DB-006804
    • BBL100723
    • MDL： MFCD04116335
    • Inchi： 1S/C8H6FNO/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4H,1H3
    • InChI Key： HGBKZVIQHCUHRI-UHFFFAOYSA-N
    • SMILES： FC1C=CC(C#N)=C(C=1)OC

Computed Properties

  • Exact Mass: 151.04300
  • Monoisotopic Mass: 151.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33

Experimental Properties

  • Melting Point: 75 °C
  • Boiling Point: 239.2℃ at 760 mmHg
  • PSA: 33.02000
  • LogP: 1.70598

4-Fluoro-2-methoxybenzonitrile Security Information

4-Fluoro-2-methoxybenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-Fluoro-2-methoxybenzonitrile Production Method

Production Method 1

3939-09-1 3939-09-1
191014-55-8 191014-55-8
94610-82-9 94610-82-9
Reaction Conditions
1.1 Solvents: Methanol
Reference
Preparation of cyanofluorophenol from 2,4-difluorobenzonitrile and alcohols
, Japan, , ,

Production Method 2

3939-09-1 3939-09-1
191014-55-8 191014-55-8
94610-82-9 94610-82-9
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  48 h, 45 °C
Reference
Regioselective SNAr reactions of substituted difluorobenzene derivatives: practical synthesis of fluoroaryl ethers and substituted resorcinols
Ouellet, Stephane G.; Bernardi, Anna; Angelaud, Remy; O'Shea, Paul D., Tetrahedron Letters, 2009, 50(27), 3776-3779

Production Method 3

456-49-5 456-49-5
7677-24-9 7677-24-9
191014-55-8 191014-55-8
94610-82-9 94610-82-9
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Acridinium, 3,6-bis(1,1-dimethylethyl)-10-phenyl-9-(2,4,6-trimethylphenyl)-, tet… Solvents: Acetonitrile ,  Water ;  24 h, pH 9, rt
Reference
Direct C-H Cyanation of Arenes via Organic Photoredox Catalysis
McManus, Joshua B.; Nicewicz, David A., Journal of the American Chemical Society, 2017, 139(8), 2880-2883

4-Fluoro-2-methoxybenzonitrile Raw materials

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4-Fluoro-2-methoxybenzonitrile Related Literature

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